Cas no 320424-42-8 (methyl 1-(methylsulfonyl)-4-piperidinecarboxylate)

• Product Name: methyl 1-(methylsulfonyl)-4-piperidinecarboxylate
• CAS No: 320424-42-8
• MF: C₈H₁₅NO₄S
• MW: 221.27400135994
• MDL: MFCD01568780
• CID: 1027450
• PubChem ID: 2763709
• Update Time: 2025-07-18

methyl 1-(methylsulfonyl)-4-piperidinecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-(methylsulfonyl)piperidine-4-carboxylate
• Methyl 1-(methylsulfonyl)-4-piperidinecarboxylate
• METHYL 1-(METHYLSULPHONYL)PIPERIDINE-4-CARBOXYLATE
• 1-Methanesulfonyl-piperidine-4-carboxylic acid methyl ester
• AC1MC8PE
• CTK6J0845
• MolPort-001-527-916
• SureCN7990045
• DTXSID10377114
• MFCD01568780
• STK042996
• HMS1683D14
• CHEMBL1353955
• VMA42442
• HMS2389A11
• MLS000062264
• methyl 1-methanesulfonylpiperidine-4-carboxylate
• Z133655928
• SCHEMBL7990045
• CS-0302052
• AS-871/40797813
• AKOS000650055
• methyl 1-methylsulfonylpiperidine-4-carboxylate
• 2Y-0706
• Methyl1-(methylsulfonyl)piperidine-4-carboxylate
• 320424-42-8
• SMR000071073
• J-521733
• methyl 1-(methylsulfonyl)-4-piperidinecarboxylate

• MDL： MFCD01568780
• Inchi： 1S/C8H15NO4S/c1-13-8(10)7-3-5-9(6-4-7)14(2,11)12/h7H,3-6H2,1-2H3
• InChI Key： BEZZIYNUEDUKHC-UHFFFAOYSA-N
• SMILES： S(C)(N1CCC(C(=O)OC)CC1)(=O)=O

Computed Properties

• Exact Mass: 221.07217913g/mol
• Monoisotopic Mass: 221.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 334.7±52.0 °C at 760 mmHg
• Flash Point: 156.2±30.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

methyl 1-(methylsulfonyl)-4-piperidinecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on methyl 1-(methylsulfonyl)-4-piperidinecarboxylate

Introduction to Methyl 1-(Methylsulfonyl)-4-Piperidinecarboxylate (CAS No. 320424-42-8)

Methyl 1-(methylsulfonyl-4-piperidinecarboxylate) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. With a CAS number of 320424-42-8, this compound represents a fascinating blend of structural complexity and potential therapeutic applications. Its molecular structure, featuring a methylsulfonyl group attached to a piperidine ring, makes it a promising candidate for further investigation in various biochemical pathways.

The methylsulfonyl moiety is particularly noteworthy due to its ability to interact with biological targets in unique ways. This functional group is often associated with compounds that exhibit anti-inflammatory, analgesic, and even neuroprotective properties. In recent years, there has been a surge in research aimed at identifying new derivatives of piperidine-based compounds that could serve as leads for novel drug development. Methyl 1-(methylsulfonyl-4-piperidinecarboxylate) stands out in this landscape due to its structural features and the potential biological activity it may possess.

One of the most compelling aspects of Methyl 1-(methylsulfonyl-4-piperidinecarboxylate) is its potential role in modulating enzymatic activity. The piperidine ring itself is a common scaffold in many bioactive molecules, and its interaction with enzymes can lead to the development of drugs that target specific metabolic pathways. For instance, studies have shown that piperidine derivatives can influence the activity of enzymes such as kinases and phosphodiesterases, which are critical in cellular signaling. The presence of the methylsulfonyl group further enhances its interaction with these targets, making it a versatile tool for pharmacological exploration.

In the realm of drug discovery, Methyl 1-(methylsulfonyl-4-piperidinecarboxylate) has been explored as a potential intermediate in the synthesis of more complex molecules. Its structural framework allows for modifications at multiple sites, enabling researchers to tailor its properties for specific applications. This flexibility is particularly valuable in medicinal chemistry, where the ability to fine-tune molecular structures can lead to improved efficacy and reduced side effects.

Recent advancements in computational chemistry have also shed new light on the potential of Methyl 1-(methylsulfonyl-4-piperidinecarboxylate). Molecular docking studies have revealed that this compound can bind to various protein targets with high affinity. These studies suggest that it may have applications in treating conditions such as cancer, neurodegenerative diseases, and inflammatory disorders. The precision with which it interacts with biological targets makes it an attractive candidate for further preclinical and clinical investigations.

The synthesis of Methyl 1-(methylsulfonyl-4-piperidinecarboxylate) involves several key steps that highlight its complexity and the expertise required to produce it on an industrial scale. The process typically begins with the preparation of the piperidine ring, followed by the introduction of the methylsulfonyl group through carefully controlled reactions. Each step must be optimized to ensure high yield and purity, which are essential for pharmaceutical applications.

Quality control is another critical aspect of working with Methyl 1-(methylsulfonyl-4-piperidinecarboxylate). Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to verify its identity and purity. These methods provide detailed information about the compound's structure and help ensure that it meets the stringent standards required for pharmaceutical use.

The potential applications of Methyl 1-(methylsulfonyl-4-piperidinecarboxylate) extend beyond traditional drug development. Researchers are also exploring its use in agrochemicals and specialty chemicals, where its unique properties could offer new solutions for various industrial challenges. This versatility underscores its importance as a building block for innovative chemical synthesis.

In conclusion, Methyl 1-(methylsulfonyl-4-piperidinecarboxylate) (CAS No. 320424-42-8) is a compound of significant interest due to its structural complexity and potential biological activity. Its ability to interact with biological targets makes it a valuable tool for pharmaceutical research, while its synthetic versatility opens up possibilities for diverse applications across multiple industries. As our understanding of biochemical pathways continues to grow, compounds like this one will play an increasingly important role in shaping the future of medicine and chemical innovation.